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Compound of Interest

Compound Name: 1-Acetyl-5-bromo-7-nitroindoline

Cat. No.: B556862 Get Quote

An In-depth Technical Guide to 1-Acetyl-5-bromo-7-nitroindoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 1-
Acetyl-5-bromo-7-nitroindoline, a substituted indoline derivative of interest in medicinal

chemistry and organic synthesis. This document consolidates available data on its structure,

physicochemical properties, spectral characteristics, and safety information. While

experimental protocols and biological activity data are not extensively available in the public

domain, this guide presents the known information and provides context based on related

compounds.

Core Chemical Properties
1-Acetyl-5-bromo-7-nitroindoline is a solid organic compound.[1] Its fundamental properties

are summarized in the table below, compiled from various chemical suppliers and databases.

[2][3][4]
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Property Value Source(s)

Molecular Formula C₁₀H₉BrN₂O₃ [2][3]

Molecular Weight 285.09 g/mol [2][4]

CAS Number 62368-07-4 [2][3]

Appearance Solid [1]

Storage Temperature 2-8°C [1]

Spectral Data
Detailed experimental spectral data for 1-Acetyl-5-bromo-7-nitroindoline are not readily

available in peer-reviewed literature. However, an infrared (IR) spectrum is referenced in the

PubChem database.[2]

Infrared (IR) Spectroscopy: An IR spectrum for this compound is available, which can be used

to identify the presence of key functional groups, such as the acetyl carbonyl, the nitro group,

and the aromatic C-H and C-C bonds.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Specific ¹H and ¹³C NMR data for 1-
Acetyl-5-bromo-7-nitroindoline have not been identified in the conducted search. For

researchers synthesizing this compound, NMR spectroscopy would be essential for structural

confirmation.

Mass Spectrometry (MS): No specific mass spectrometry data for 1-Acetyl-5-bromo-7-
nitroindoline has been found in the performed searches. This analytical technique would be

critical for confirming the molecular weight and fragmentation pattern of the compound.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and purification of 1-Acetyl-5-
bromo-7-nitroindoline are not currently available. However, general synthetic strategies for

related indole and indoline derivatives can provide a foundational approach. The synthesis

would likely involve the acetylation of 5-bromo-7-nitroindoline.
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General Synthetic Workflow (Hypothetical)
The synthesis of 1-Acetyl-5-bromo-7-nitroindoline could be conceptualized through the

following workflow. This is a hypothetical pathway and would require experimental optimization.

Synthesis of 1-Acetyl-5-bromo-7-nitroindoline

Indoline

Bromination

 e.g., NBS

Nitration

 Intermediate

5-Bromo-7-nitroindoline

 e.g., HNO₃/H₂SO₄

Acetylation

 Acetic Anhydride or Acetyl Chloride

1-Acetyl-5-bromo-7-nitroindoline

Click to download full resolution via product page

Caption: Hypothetical synthetic workflow for 1-Acetyl-5-bromo-7-nitroindoline.
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Potential Applications in Drug Discovery and
Research
While no specific biological activities or signaling pathway modulations have been reported for

1-Acetyl-5-bromo-7-nitroindoline itself, the indoline scaffold and its derivatives are prevalent

in many biologically active compounds.

Photoreactive Compounds: N-acyl-7-nitroindolines are known for their photolytic properties,

making them useful as photocleavable protecting groups in the synthesis of "caged"

compounds for the light-induced release of biologically active molecules.[5][6] This suggests

that 1-Acetyl-5-bromo-7-nitroindoline could be investigated for similar applications.

Anticancer Research: Various substituted indole and indolinone derivatives have been

explored as potential anticancer agents.[7] The bromo and nitro substituents on the 1-
Acetyl-5-bromo-7-nitroindoline ring provide handles for further chemical modification and

exploration of structure-activity relationships in the context of anticancer drug design.

Safety and Handling
Based on available safety data sheets, 1-Acetyl-5-bromo-7-nitroindoline is classified as

causing serious eye irritation.[2][8] Standard laboratory safety protocols, including the use of

eye protection and gloves, should be followed when handling this compound. It is intended for

research use only and not for diagnostic or therapeutic purposes.[3]

Logical Relationship of Compound Characteristics
The chemical characteristics of 1-Acetyl-5-bromo-7-nitroindoline are interconnected,

influencing its potential for further research and development.
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Caption: Interrelationship of the chemical properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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